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Compound of Interest

Compound Name: OAT-2068

Cat. No.: B609702 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides essential safety, handling, and disposal procedures for OAT-2068
(CAS No. 2221950-65-6), a potent and selective inhibitor of mouse chitotriosidase (mCHIT1)

intended for laboratory research applications only.[1] Adherence to these guidelines is critical to

ensure personnel safety and environmental protection.

Essential Safety and Hazard Information
OAT-2068 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[2] All personnel handling this compound must be thoroughly familiar with its potential

hazards and the required safety precautions.

Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Data sourced from the OAT-2068 Safety Data Sheet (SDS)[2]
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Personal Protective Equipment (PPE):

Protection Type Minimum Requirement

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves (e.g., nitrile)

Skin and Body Protection Impervious clothing (laboratory coat)

Respiratory Protection

Use in a well-ventilated area with appropriate

exhaust ventilation. A suitable respirator may be

required for handling large quantities or in case

of insufficient ventilation.

Data sourced from the OAT-2068 Safety Data Sheet (SDS)[2]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of OAT-2068 and to prevent

accidental exposure or release.

Safe Handling:

Avoid all direct contact with the skin, eyes, and clothing.[2]

Do not inhale dust or aerosols.[2]

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[2]

Do not eat, drink, or smoke in areas where OAT-2068 is handled or stored.[2]

Wash hands thoroughly after handling.[2]

Storage Conditions:

Keep the container tightly sealed.[2]
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Store in a cool, well-ventilated area.[2]

Protect from direct sunlight and sources of ignition.[2]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[2]

Detailed Disposal Protocol
The disposal of OAT-2068 and its containers must be managed by an approved waste disposal

plant.[2] Environmental release must be strictly avoided.[2]

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Label all waste containers clearly with "OAT-2068 Waste" and include the appropriate

hazard symbols.

Segregate OAT-2068 waste from other laboratory waste streams to prevent cross-

contamination and ensure proper disposal.

Container Management:

Use chemically resistant, leak-proof containers for all OAT-2068 waste (solid and liquid).

Keep waste containers securely sealed when not in use.

Decontamination of Labware:

Thoroughly decontaminate all non-disposable labware that has come into contact with

OAT-2068.

Collect the cleaning solutions and rinsates as hazardous waste for proper disposal.

Spill Management:
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In the event of a spill, collect the spillage to prevent it from entering drains or waterways.

[2]

Use an absorbent material for liquid spills and carefully sweep up solid spills, avoiding

dust generation.

Place all contaminated materials into a sealed, labeled waste container.

Final Disposal:

Arrange for the collection and disposal of OAT-2068 waste through a licensed hazardous

waste disposal contractor.

Provide the contractor with a copy of the Safety Data Sheet.

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process for the proper handling and

disposal of OAT-2068 within a research setting.
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OAT-2068 Handling and Disposal Workflow

Handling and Use

Waste Generation and Segregation

Disposal Pathway

Receive OAT-2068

Store at appropriate temperature
(-20°C powder, -80°C in solvent)
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in a ventilated area

Use in Experiment Spill Occurs?

Generate Waste
(Unused product, contaminated labware, spills)

Segregate and Label Waste
(Hazardous Chemical Waste)

Store in sealed, leak-proof container

Dispose via Approved
Hazardous Waste Contractor

No

Yes

Click to download full resolution via product page

Caption: OAT-2068 workflow from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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